4-Oxoisotretinoin
4-Oxoisotretinoin
4-oxo Isotretinoin is an active metabolite of the retinoid isotretinoin. It is formed from isotretinoin by several cytochrome P450 (CYP450) isoforms, including CYP3A, CYP2B6, and CYP2C19.2 4-oxo Isotretinoin (10 µM) increases protein expression of cytokeratin 7 (CK7) and CK19 in normal human epidermal keratinocytes. It inhibits proliferation of retinoid-sensitive UM-SCC-22A and UM-SCC-35 head and neck squamous cell carcinoma (HNSCC) cells in a concentration-dependent manner. 4-oxo Isotretinoin has been found in influent and effluent wastewater. It is teratogenic to mouse embryos when administered to pregnant dams at a dose of 100 mg/kg on day 11 of gestation.
13-cis-4-Oxoretinoic acid, a polar retinoid metabolite that is structurally related to vitamin A, is vital for vision, growth, reproduction and various other physiological functions.
13-cis-4-Oxoretinoic acid, a polar retinoid metabolite that is structurally related to vitamin A, is vital for vision, growth, reproduction and various other physiological functions.
Brand Name:
Vulcanchem
CAS No.:
71748-58-8
VCID:
VC20772914
InChI:
InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13-
SMILES:
CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
4-Oxoisotretinoin
CAS No.: 71748-58-8
Cat. No.: VC20772914
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-oxo Isotretinoin is an active metabolite of the retinoid isotretinoin. It is formed from isotretinoin by several cytochrome P450 (CYP450) isoforms, including CYP3A, CYP2B6, and CYP2C19.2 4-oxo Isotretinoin (10 µM) increases protein expression of cytokeratin 7 (CK7) and CK19 in normal human epidermal keratinocytes. It inhibits proliferation of retinoid-sensitive UM-SCC-22A and UM-SCC-35 head and neck squamous cell carcinoma (HNSCC) cells in a concentration-dependent manner. 4-oxo Isotretinoin has been found in influent and effluent wastewater. It is teratogenic to mouse embryos when administered to pregnant dams at a dose of 100 mg/kg on day 11 of gestation. 13-cis-4-Oxoretinoic acid, a polar retinoid metabolite that is structurally related to vitamin A, is vital for vision, growth, reproduction and various other physiological functions. |
|---|---|
| CAS No. | 71748-58-8 |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid |
| Standard InChI | InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13- |
| Standard InChI Key | GGCUJPCCTQNTJF-FAOQNJJDSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C\C(=O)O)/C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
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